Cas no 18771-38-5 (2-[Bis(ethylsulfanyl)methylidene]propanedinitrile)

2-[Bis(ethylsulfanyl)methylidene]propanedinitrile is a specialized organic compound featuring a dinitrile core flanked by ethylthio groups, which enhance its reactivity and utility in synthetic chemistry. Its structure makes it a valuable intermediate for constructing heterocyclic frameworks, particularly in the synthesis of sulfur-containing compounds. The ethylthio substituents contribute to improved solubility in organic solvents, facilitating its use in diverse reaction conditions. This compound is particularly advantageous in nucleophilic addition and cyclization reactions, where its electron-withdrawing nitrile groups and sulfur-based functionalities enable selective transformations. Its stability under ambient conditions further ensures ease of handling in laboratory settings.

2-[Bis(ethylsulfanyl)methylidene]propanedinitrile structure

18771-38-5 structure

Product Name:2-[Bis(ethylsulfanyl)methylidene]propanedinitrile

CAS No:18771-38-5

MF:C₈H₁₀N₂S₂

MW:198.308398723602

MDL:MFCD01756906

CID:2654973

PubChem ID:161256

Update Time:2025-06-08

2-[Bis(ethylsulfanyl)methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

- Malononitrile, carbonyl-, diethyl mercaptole
- Propanedinitrile, (bis(ethylthio)methylene)-
- CP 26890
- TAA77138
- (Bis(ethylthio)methylene)propanedinitrile
- DTXSID3073420
- 2-[bis(ethylsulfanyl)methylidene]malononitrile
- 2-(bis(ethylsulfanyl)methylidene)propanedinitrile
- SCHEMBL11749101
- Bis(ethylthio)methylene malononitrile
- G28346
- 2-(Bis-ethylsulfanylmethylene)-malononitrile
- MFCD01756906
- 2-[bis(ethylsulfanyl)methylidene]propanedinitrile
- AS-6336
- 2-cyano-3,3-bis(ethylthio)propenenitrile
- EN300-298113
- AKOS004121124
- Propanedinitrile, [bis(ethylthio)methylene]-
- 2-(Bis-ethylsulfanyl-methylene)-malononitrile
- 822-192-2
- 18771-38-5
- FJQWUIXBQMGVPS-UHFFFAOYSA-N
- 2-[Bis(ethylsulfanyl)methylidene]propanedinitrile
- MDL： MFCD01756906
- Inchi： 1S/C8H10N2S2/c1-3-11-8(12-4-2)7(5-9)6-10/h3-4H2,1-2H3
- InChI Key： FJQWUIXBQMGVPS-UHFFFAOYSA-N
- SMILES： S(/C(=C(\C#N)/C#N)/SCC)CC

Computed Properties

Exact Mass: 198.02854067Da
Monoisotopic Mass: 198.02854067Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 98.2Å²

2-[Bis(ethylsulfanyl)methylidene]propanedinitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB470257-1 g	2-(Bis-ethylsulfanyl-methylene)-malononitrile	18771-38-5		1g	€412.10	2023-07-18
abcr	AB470257-5 g	2-(Bis-ethylsulfanyl-methylene)-malononitrile	18771-38-5		5g	€1,050.10	2023-07-18
abcr	AB470257-1g	2-(Bis-ethylsulfanyl-methylene)-malononitrile; .	18771-38-5		1g	€412.10	2025-04-20
abcr	AB470257-5g	2-(Bis-ethylsulfanyl-methylene)-malononitrile; .	18771-38-5		5g	€1050.10	2025-04-20
Enamine	EN300-298113-0.05g	2-[bis(ethylsulfanyl)methylidene]propanedinitrile	18771-38-5	95.0%	0.05g	$70.0	2025-03-19
Enamine	EN300-298113-0.1g	2-[bis(ethylsulfanyl)methylidene]propanedinitrile	18771-38-5	95.0%	0.1g	$105.0	2025-03-19
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Enamine	EN300-298113-0.5g	2-[bis(ethylsulfanyl)methylidene]propanedinitrile	18771-38-5	95.0%	0.5g	$236.0	2025-03-19
Enamine	EN300-298113-1.0g	2-[bis(ethylsulfanyl)methylidene]propanedinitrile	18771-38-5	95.0%	1.0g	$303.0	2025-03-19
Enamine	EN300-298113-2.5g	2-[bis(ethylsulfanyl)methylidene]propanedinitrile	18771-38-5	95.0%	2.5g	$512.0	2025-03-19